Cas no 941928-85-4 (N-2-(4-methoxyphenyl)ethyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide)

• Product Name: N-2-(4-methoxyphenyl)ethyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide
• CAS No: 941928-85-4
• MF: C₂₄H₃₁N₃O₃
• MW: 409.521246194839
• CID: 6349702
• PubChem ID: 16809626
• Update Time: 2025-06-03

N-2-(4-methoxyphenyl)ethyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)ethyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide
• F2356-0697
• N-[2-(4-methoxyphenyl)ethyl]-1-[2-(4-methylanilino)-2-oxoethyl]piperidine-4-carboxamide
• 941928-85-4
• N-[2-(4-methoxyphenyl)ethyl]-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxamide
• AKOS024643000
• N-(4-methoxyphenethyl)-1-(2-oxo-2-(p-tolylamino)ethyl)piperidine-4-carboxamide

• Inchi： 1S/C24H31N3O3/c1-18-3-7-21(8-4-18)26-23(28)17-27-15-12-20(13-16-27)24(29)25-14-11-19-5-9-22(30-2)10-6-19/h3-10,20H,11-17H2,1-2H3,(H,25,29)(H,26,28)
• InChI Key： WFBWEFDGYUYKAL-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC(NC2C=CC(C)=CC=2)=O)CC1)NCCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 409.23654186g/mol
• Monoisotopic Mass: 409.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.7Ų

Additional information on N-2-(4-methoxyphenyl)ethyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide

Comprehensive Overview of N-2-(4-methoxyphenyl)ethyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide (CAS No. 941928-85-4)

N-2-(4-methoxyphenyl)ethyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide (CAS No. 941928-85-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug discovery and development. The presence of both piperidine and carboxamide moieties in its structure makes it a promising candidate for targeting various biological pathways.

In recent years, the demand for novel compounds like N-2-(4-methoxyphenyl)ethyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide has surged, driven by the growing interest in personalized medicine and targeted therapies. Researchers are particularly intrigued by its potential to modulate specific receptors or enzymes, which could lead to breakthroughs in treating conditions such as chronic pain, neurological disorders, and metabolic diseases. The compound's CAS No. 941928-85-4 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

The synthesis of N-2-(4-methoxyphenyl)ethyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Its 4-methoxyphenyl and 4-methylphenyl substituents contribute to its lipophilicity, which is a critical factor in its pharmacokinetic properties. This aspect is particularly important for researchers focusing on drug delivery systems and bioavailability enhancement.

From an industrial perspective, CAS No. 941928-85-4 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, pharmaceutical companies are seeking eco-friendly methods to produce such compounds. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste and reduce the carbon footprint associated with its production.

The compound's potential applications extend beyond traditional pharmaceuticals. For instance, its derivatives are being investigated for use in agrochemicals and materials science. The piperidine-4-carboxamide core is a versatile scaffold that can be modified to create new molecules with diverse functionalities. This adaptability makes N-2-(4-methoxyphenyl)ethyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide a valuable tool for researchers exploring structure-activity relationships.

In the realm of computational chemistry, CAS No. 941928-85-4 is frequently used as a case study for molecular docking and virtual screening. Advanced algorithms and machine learning models are employed to predict its interactions with biological targets, accelerating the drug discovery process. This aligns with the current trend of integrating artificial intelligence into pharmaceutical R&D, a topic that dominates many scientific discussions today.

Quality control and analytical characterization of N-2-(4-methoxyphenyl)ethyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide are critical for ensuring its efficacy and safety. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods are essential for meeting regulatory standards in the pharmaceutical industry.

The future of N-2-(4-methoxyphenyl)ethyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide looks promising, with ongoing studies exploring its full potential. As the scientific community continues to uncover its mechanisms of action and therapeutic benefits, this compound is likely to play a pivotal role in the development of next-generation therapeutics. Its CAS No. 941928-85-4 will remain a key identifier in research papers, patents, and regulatory documents for years to come.